2-(Phenethylamino)-2-(p-tolyl)acetonitrile hydrochloride
Overview
Description
2-(Phenethylamino)-2-(p-tolyl)acetonitrile hydrochloride, commonly known as PEA, is a chemical compound that has been widely used in scientific research for its potential therapeutic properties. PEA is a member of the phenethylamine family of compounds and is structurally similar to amphetamines. However, unlike amphetamines, PEA does not have stimulant properties and is not addictive.
Scientific Research Applications
Chromium(III) Complexes and Ethylene Oligomerization
Chromium(III) complexes with sterically crowded bidentate and tridentate ligands have been synthesized and used in ethylene oligomerization. The precursors containing (p-tolyl)CrBr2 and acetonitrile demonstrated high catalytic activity, producing linear α-olefins selectively. This application highlights the role of such chemical compounds in industrial processes like polymer production (Kirillov, Roisnel, Razavi, & Carpentier, 2009).
Novel Synthesis of 2,4,4-Trisubstituted 2-Cyclopentenones
The research outlined a method for synthesizing 2,4,4-trisubstituted 2-cyclopentenones using 1-chlorovinyl p-tolyl sulfoxides and acetonitrile. The method offers a new pathway for constructing complex molecular structures from simpler components, which could be of significance in pharmaceutical and material science fields (Wakasugi & Satoh, 2005).
Fluorescence Detection in HPLC
A novel fluorescent derivatizing reagent, N-(2-Phenyl-indolyl)-acetic acid (PIAA), was used in the determination of diethylene glycol (DEG) by high-performance liquid chromatography with fluorescence detection. This development in analytical chemistry can improve the detection and quantification of substances, contributing to fields like pharmacology and environmental science (Wu et al., 2008).
Self-Consistent Spectrophotometric Basicity Scale
A comprehensive basicity scale in acetonitrile was developed, spanning almost 12 pKa units. This research provides valuable data for chemists, particularly in the field of organic synthesis, where understanding the basicity of compounds is crucial for predicting reaction outcomes (Kaljurand et al., 2000).
Solvent-Stabilized Molecular Capsules
Pyrrogallolarenes were synthesized and observed to form hydrogen-bonded dimeric molecular capsules in certain conditions. This research could have implications in materials science, particularly in the design and synthesis of new molecular containers or carriers (Shivanyuk et al., 2003).
properties
IUPAC Name |
2-(4-methylphenyl)-2-(2-phenylethylamino)acetonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2.ClH/c1-14-7-9-16(10-8-14)17(13-18)19-12-11-15-5-3-2-4-6-15;/h2-10,17,19H,11-12H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYAWLHRUWKSJSO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C#N)NCCC2=CC=CC=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Phenethylamino)-2-(p-tolyl)acetonitrile hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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